Cas no 1785763-47-4 (1-Allyl-3-chloro-1H-1,2,4-triazole)

1-Allyl-3-chloro-1H-1,2,4-triazole structure
1785763-47-4 structure
Product Name:1-Allyl-3-chloro-1H-1,2,4-triazole
CAS No:1785763-47-4
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD27995999
CID:4705206
Update Time:2023-08-15

1-Allyl-3-chloro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-allyl-3-chloro-1H-1,2,4-triazole
    • FCH2518203
    • T6054
    • 1H-1,2,4-triazole, 3-chloro-1-(2-propenyl)-
    • 1-Allyl-3-chloro-1H-1,2,4-triazole
    • MDL: MFCD27995999
    • Inchi: 1S/C5H6ClN3/c1-2-3-9-4-7-5(6)8-9/h2,4H,1,3H2
    • InChI Key: DIYQRJHMWQHYBU-UHFFFAOYSA-N
    • SMILES: ClC1N=CN(CC=C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Topological Polar Surface Area: 30.7

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1-Allyl-3-chloro-1H-1,2,4-triazole Suppliers

Amadis Chemical Company Limited
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(CAS:1785763-47-4)1-Allyl-3-chloro-1H-1,2,4-triazole
Order Number:A1136821
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:42
Price ($):320.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1785763-47-4)1-Allyl-3-chloro-1H-1,2,4-triazole
A1136821
Purity:99%
Quantity:1g
Price ($):320.0
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